Cas no 2680800-57-9 (3-Acetamido-4-fluoro-1-benzothiophene-2-carboxylic acid)

• Product Name: 3-Acetamido-4-fluoro-1-benzothiophene-2-carboxylic acid
• CAS No: 2680800-57-9
• MF: C₁₁H₈FNO₃S
• MW: 253.24952507019
• CID: 5648689
• PubChem ID: 165915418
• Update Time: 2025-05-22

3-Acetamido-4-fluoro-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28279316
• 2680800-57-9
• 3-acetamido-4-fluoro-1-benzothiophene-2-carboxylic acid
• 3-Acetamido-4-fluoro-1-benzothiophene-2-carboxylic acid

• Inchi： 1S/C11H8FNO3S/c1-5(14)13-9-8-6(12)3-2-4-7(8)17-10(9)11(15)16/h2-4H,1H3,(H,13,14)(H,15,16)
• InChI Key： UBGJNUWOOFAVHU-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C2C(=CC=CC1=2)F)NC(C)=O

Computed Properties

• Exact Mass: 253.02089245g/mol
• Monoisotopic Mass: 253.02089245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 94.6Ų

Additional information on 3-Acetamido-4-fluoro-1-benzothiophene-2-carboxylic acid

Comprehensive Overview of 3-Acetamido-4-fluoro-1-benzothiophene-2-carboxylic acid (CAS No. 2680800-57-9)

3-Acetamido-4-fluoro-1-benzothiophene-2-carboxylic acid (CAS No. 2680800-57-9) is a fluorinated benzothiophene derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic carboxylic acids, which are widely studied for their bioactive properties. The presence of both acetamido and fluoro substituents enhances its molecular interactions, making it a valuable intermediate in drug discovery and material science.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated benzothiophenes due to their ability to improve metabolic stability and bioavailability. Researchers are particularly interested in 3-Acetamido-4-fluoro-1-benzothiophene-2-carboxylic acid for its potential applications in designing kinase inhibitors and anti-inflammatory agents. Its unique structure allows for selective binding to target proteins, a feature highly sought after in precision medicine.

The synthesis of 3-Acetamido-4-fluoro-1-benzothiophene-2-carboxylic acid involves multi-step organic reactions, including fluorination and acylation. The compound's CAS No. 2680800-57-9 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and academic publications. Its purity and stability under various conditions make it suitable for high-throughput screening (HTS) in drug development pipelines.

In the context of green chemistry, efforts are underway to optimize the production process of 3-Acetamido-4-fluoro-1-benzothiophene-2-carboxylic acid to minimize environmental impact. Sustainable solvents and catalytic methods are being explored to align with global ESG (Environmental, Social, and Governance) standards. This aligns with the growing demand for eco-friendly synthetic routes in the chemical industry.

From a commercial perspective, 3-Acetamido-4-fluoro-1-benzothiophene-2-carboxylic acid is gaining traction in the fine chemicals market. Suppliers often list it under alternative names such as 4-fluoro-3-acetamidobenzothiophene-2-carboxylate or fluorinated benzothiophene-2-carboxamide, which are common long-tail keywords in chemical procurement platforms. Its pricing and availability are influenced by factors like raw material costs and regulatory compliance.

Analytical characterization of CAS No. 2680800-57-9 typically involves techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods confirm the compound's structural integrity and purity, which are crucial for GMP (Good Manufacturing Practice) applications. Researchers also utilize computational chemistry tools to predict its physicochemical properties and reactivity patterns.

The versatility of 3-Acetamido-4-fluoro-1-benzothiophene-2-carboxylic acid extends to material science, where it serves as a building block for organic semiconductors and liquid crystals. Its electron-withdrawing groups contribute to tunable optoelectronic properties, relevant for OLED (Organic Light-Emitting Diode) technologies. This interdisciplinary appeal underscores its importance in both life sciences and advanced materials.

For researchers seeking custom synthesis or bulk quantities of 2680800-57-9, it is essential to verify suppliers' certifications and quality control protocols. The compound's shelf life and storage conditions (often 2-8°C under inert atmosphere) are critical considerations to maintain its stability for long-term use.

In summary, 3-Acetamido-4-fluoro-1-benzothiophene-2-carboxylic acid represents a compelling case study in modern chemical innovation. Its dual utility in pharmaceuticals and functional materials, combined with evolving synthetic methodologies, positions it as a compound of enduring scientific and industrial relevance.